Cas no 1805287-37-9 (Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805287-37-9
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880876
• Update Time: 2025-11-07

Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)6-5(10(13,14)15)2-4(3-16)17-7(6)8(11)12/h2,8H,1H3
• InChI Key： KBYVLHQKMMZIKT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C(F)F)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805287-37-9)

Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805287-37-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl functional groups, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a cyano group and an ester moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs) and agrochemicals. The compound's CAS No. 1805287-37-9 is frequently searched in scientific databases, reflecting its growing importance in synthetic chemistry.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. Scientists are exploring eco-friendly pathways to produce fluorinated pyridines, reducing the environmental impact of chemical manufacturing. Additionally, the compound's potential applications in crop protection and pest control align with the global push for safer and more efficient agrochemicals.

The structural features of Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate also make it a candidate for electronic materials and organic semiconductors. Its ability to modulate electronic properties through fluorination has sparked interest in the development of advanced materials for optoelectronics and energy storage. This versatility positions the compound as a valuable asset in both life sciences and material engineering.

From a synthetic perspective, the compound's reaction mechanisms and derivatization potential are hot topics in academic and industrial research. Chemists are investigating novel catalytic methods to optimize its production, addressing challenges such as regioselectivity and yield improvement. The compound's CAS No. 1805287-37-9 often appears in patent filings, underscoring its commercial relevance.

In conclusion, Methyl 6-cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805287-37-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique fluorinated structure and functional groups make it a subject of ongoing research, driven by the need for innovative solutions in science and industry.